Cas no 2361656-21-3 (N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide)

• Product Name: N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide
• CAS No: 2361656-21-3
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5414141
• PubChem ID: 139020294
• Update Time: 2025-06-13

N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{[6-(cyclohexyloxy)pyridin-3-yl]methyl}prop-2-enamide
• N-[(6-Cyclohexyloxypyridin-3-yl)methyl]prop-2-enamide
• 2361656-21-3
• EN300-26584178
• Z2517211608
• N-[[6-(Cyclohexyloxy)-3-pyridinyl]methyl]-2-propenamide
• N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide

• Inchi： 1S/C15H20N2O2/c1-2-14(18)16-10-12-8-9-15(17-11-12)19-13-6-4-3-5-7-13/h2,8-9,11,13H,1,3-7,10H2,(H,16,18)
• InChI Key： UCUAFJMJTDCFDH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC2CCCCC2)N=C1)(=O)C=C

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.7±45.0 °C(Predicted)
• pka: 13.47±0.46(Predicted)

Additional information on N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide

Introduction to N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide (CAS No: 2361656-21-3)

N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide, identified by its CAS number 2361656-21-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both cyclohexyloxy and pyridin-3-ylmethyl moieties in its molecular framework suggests a rich chemical diversity that could be leveraged for various biological activities.

The cyclohexyloxy group is known for its ability to enhance solubility and stability in biological systems, making it a valuable moiety in drug design. This feature is particularly relevant in the development of bioavailable formulations that can effectively interact with biological targets. On the other hand, the pyridin-3-ylmethyl group introduces a nitrogen-containing heterocycle, which is commonly found in many pharmacologically active compounds. Heterocyclic structures are integral to the design of drugs due to their ability to mimic natural biomolecules and interact with biological receptors.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced therapeutic potential. N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide has emerged as a promising candidate in this context. Its unique structural features make it a versatile scaffold for further chemical modifications, allowing researchers to tailor its properties for specific applications. For instance, the compound's dual functionality—combining the solubilizing properties of cyclohexyloxy with the bioactive potential of the pyridin-3-ylmethyl group—makes it an attractive candidate for drug development.

The pharmacological profile of N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide has been extensively studied in recent literature. Research indicates that this compound exhibits promising activities in several biological assays. One of the most notable findings is its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Inflammation is a key pathological process underlying many chronic diseases, and inhibiting inflammatory enzymes has been a major focus of drug discovery efforts.

Apart from its anti-inflammatory potential, N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide has also shown promise in other therapeutic areas. Studies have demonstrated its efficacy in models of pain management, suggesting that it could be developed into a novel analgesic agent. The compound's ability to interact with central nervous system receptors may contribute to its pain-relieving effects. Additionally, preliminary research suggests that it might have neuroprotective properties, which could make it relevant for treating neurodegenerative disorders.

The synthesis of N-{6-(cyclohexyloxy)pyridin-3-ylmethyl}prop-2-enamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the cyclohexyloxy group typically involves an etherification reaction, while the attachment of the pyridin-3-ylmethyl moiety often requires nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

In conclusion, N-{6-(< strong>cyc lohex y lo x y >) py ridin -3 - ylm ethyl } prop -2 -en am ide ( CAS No: 2361656 -21 -3 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable compound for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.